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molecular formula C16H14F3N B8728086 1-(4-(Trifluoromethyl)phenyl)-1,2,3,4-tetrahydroisoquinoline

1-(4-(Trifluoromethyl)phenyl)-1,2,3,4-tetrahydroisoquinoline

Cat. No. B8728086
M. Wt: 277.28 g/mol
InChI Key: YPHQWGSEPCKQEG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08476297B2

Procedure details

To a solution of 1-(4-(trifluoromethyl)phenyl)-1,2,3,4-tetrahydroisoquinoline (100 mg, 0.36 mmol, example 9 (step 3) and DIEA (62.8 μL, 0.36 mmol) in DCM (2 mL) was added 4-fluorophenyl isocyanate (40.5 μL, 0.36 mmol). The resulting mixture was reacted under the same conditions as described for example 10 to give the title compound as a white solid. MS (ESI, positive ion) m/z: 415 (M+H).
Name
1-(4-(trifluoromethyl)phenyl)-1,2,3,4-tetrahydroisoquinoline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
DIEA
Quantity
62.8 μL
Type
reactant
Reaction Step One
Name
4-fluorophenyl isocyanate
Quantity
40.5 μL
Type
reactant
Reaction Step One
Name
DCM
Quantity
2 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[F:1][C:2]([F:20])([F:19])[C:3]1[CH:8]=[CH:7][C:6]([CH:9]2[C:18]3[C:13](=[CH:14][CH:15]=[CH:16][CH:17]=3)[CH2:12][CH2:11][NH:10]2)=[CH:5][CH:4]=1.CCN(C(C)C)C(C)C.[F:30][C:31]1[CH:36]=[CH:35][C:34]([N:37]=[C:38]=[O:39])=[CH:33][CH:32]=1>C(Cl)Cl>[F:30][C:31]1[CH:36]=[CH:35][C:34]([NH:37][C:38]([N:10]2[CH2:11][CH2:12][C:13]3[C:18](=[CH:17][CH:16]=[CH:15][CH:14]=3)[CH:9]2[C:6]2[CH:5]=[CH:4][C:3]([C:2]([F:1])([F:19])[F:20])=[CH:8][CH:7]=2)=[O:39])=[CH:33][CH:32]=1

Inputs

Step One
Name
1-(4-(trifluoromethyl)phenyl)-1,2,3,4-tetrahydroisoquinoline
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC(C1=CC=C(C=C1)C1NCCC2=CC=CC=C12)(F)F
Name
DIEA
Quantity
62.8 μL
Type
reactant
Smiles
CCN(C(C)C)C(C)C
Name
4-fluorophenyl isocyanate
Quantity
40.5 μL
Type
reactant
Smiles
FC1=CC=C(C=C1)N=C=O
Name
DCM
Quantity
2 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The resulting mixture was reacted under the same conditions

Outcomes

Product
Name
title compound
Type
product
Smiles
FC1=CC=C(C=C1)NC(=O)N1C(C2=CC=CC=C2CC1)C1=CC=C(C=C1)C(F)(F)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.